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Compound of Interest

Compound Name:
2-cyano-N,3-bis(2-

methoxyphenyl)propanamide

CAS No.: 1260946-86-8

Cat. No.: B2597480

Get Quote

Introduction & Mechanism
2-cyano-N,3-bis(2-methoxyphenyl)propanamide is a synthetic small molecule featuring a

cyano-acetamide backbone flanked by two ortho-methoxyphenyl rings.

Chemical Class: Cyano-propanamide / Tyrphostin Analog.

Predicted Mechanism:

Kinase Modulation: Structural similarity to Tyrphostins suggests potential inhibition of

receptor tyrosine kinases (RTKs) such as EGFR or JAK/STAT pathways, likely via ATP-

competitive binding.

Anti-Inflammatory: Analogs in this class (e.g., JMPR-01) inhibit NF-

B activation and iNOS expression, reducing Nitric Oxide (NO) production.
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Tubulin Interaction: The bis-aryl structure mimics combretastatin-like pharmacophores,

potentially affecting microtubule dynamics.

Key Experimental Challenge: Solubility. The hydrophobic bis-methoxy rings and cyano group

require precise DMSO solubilization to prevent precipitation in aqueous media.

Experimental Timeline
This timeline is designed for a dual-assay workflow: Cytotoxicity (MTT) and Functional

Inhibition (Western Blot/Griess Assay).
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Day Phase Activity Duration

Day 0 Prep

Solubility Testing &

Stock Prep: Dissolve

compound in DMSO

(10–50 mM).

2 hrs

Day 1 Culture

Cell Seeding: Plate

cells (e.g., A431, RAW

264.7) in 96-well

(viability) and 6-well

(lysate) plates.

4 hrs

Day 2 Treat

Compound Addition:

Treat cells with serial

dilutions (0.1 – 100

M). Optional: Co-treat

with LPS (for

inflammation) or EGF

(for kinase).

30 mins

Day 3 Assay

Readout 1

(NO/Supernatant):

Collect media for

Griess assay (24h

point). Lysis: Lyse

cells for Western Blot

(p-EGFR/p-STAT).

3 hrs

Day 4 Readout

Readout 2 (Viability):

Perform MTT/CCK-8

assay (48h/72h point).

2 hrs

Detailed Protocols
Protocol A: Solubilization & Storage

Solvent: 100% DMSO (Dimethyl sulfoxide).
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Max Solubility: Typically ~50 mM.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution: Dilute in serum-free media immediately before use. Keep final DMSO

concentration

to avoid solvent toxicity.

Protocol B: Anti-Inflammatory Assay (NO Inhibition)
Target Cell Line:[1] RAW 264.7 (Murine Macrophages).[1]

Seeding: Plate

cells/well in a 96-well plate. Incubate 24h.

Pre-incubation: Treat cells with 2-cyano-N,3-bis(2-methoxyphenyl)propanamide (0, 1, 5,

10, 25, 50

M) for 1 hour.

Stimulation: Add LPS (Lipopolysaccharide) to final 1

g/mL. Incubate 24h at 37°C.[1]

Griess Reaction:

Mix 50

L supernatant + 50

L Sulfanilamide solution (1% in 5% phosphoric acid).

Incubate 5 min.

Add 50

L NED solution (0.1% N-1-napthylethylenediamine dihydrochloride).

Incubate 5 min (purple color develops).
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Measurement: Read Absorbance at 540 nm. Calculate NO concentration using a Sodium

Nitrite standard curve.

Protocol C: Kinase Signaling Analysis (Western Blot)
Target Cell Line: A431 (EGFR-overexpressing) or DU145 (STAT3-active).

Starvation: Serum-starve cells (0.5% FBS) overnight to reduce basal kinase activity.

Treatment: Add compound (10–50

M) for 2–4 hours.

Stimulation (Optional): Pulse with EGF (50 ng/mL) for 15 mins to induce phosphorylation.

Lysis: Wash with ice-cold PBS containing Na

VO

(phosphatase inhibitor). Lyse in RIPA buffer + Protease/Phosphatase inhibitors.

Detection: Blot for p-EGFR (Tyr1068), p-STAT3 (Tyr705), and Total EGFR/STAT3.

Expected Result: Dose-dependent reduction in phosphorylation bands if the compound

acts as a Tyrphostin-like inhibitor.

Data Visualization & Logic
Pathway Diagram: Tyrphostin-Analog Mechanism
This diagram illustrates the potential points of intervention for 2-cyano-propanamide derivatives

within the EGFR and NF-

B signaling cascades.
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Caption: Proposed mechanism of action showing competitive inhibition at the ATP-binding site

of EGFR and downstream suppression of inflammatory mediators.

Experimental Workflow Diagram
The following flowchart outlines the parallel processing of samples for cytotoxicity and

functional assays.
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Caption: Integrated experimental workflow for validating antiproliferative and anti-inflammatory

activity.
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Product Data. (Structural analog reference for solubility/handling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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